molecular formula C11H10N2O2S B3064602 6-(Phenylthio)thymine CAS No. 136160-18-4

6-(Phenylthio)thymine

Cat. No. B3064602
CAS RN: 136160-18-4
M. Wt: 234.28 g/mol
InChI Key: CTOOWBUBIRWOGC-UHFFFAOYSA-N
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Description

6-(Phenylthio)thymine is a pyrimidone that is thymine which is substituted at positions 1 and 6 by a (2-hydroxyethoxy)methyl group and a phenylsulfanyl group, respectively . It is an analogue of 1-[(2-Hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT), which has been studied for its anti-HIV-1 properties .


Synthesis Analysis

The synthesis of this compound and its analogues has been a subject of research. A series of novel sulfinyl-substituted analogs were designed with the purpose of improving the activity of HEPT . The structure-based design strategy was used for the synthesis .


Molecular Structure Analysis

The molecular structure of this compound and its analogues has been analyzed using quantitative structure-activity relationship (QSAR) methods . These studies have revealed the numerical properties of the molecules .


Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps. QSAR models have been used to analyze these reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound and its analogues have been studied using QSAR models . These models use molecular descriptors to reveal the properties of the molecules .

Scientific Research Applications

HIV-1 Inhibition

6-(Phenylthio)thymine, particularly in its derivative form of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT), has been extensively studied for its potent and selective inhibition of human immunodeficiency virus type 1 (HIV-1). Research indicates that these compounds suppress virus replication in various cell cultures, including peripheral blood lymphocytes, and are specific to HIV-1 without inhibiting HIV-2 (Baba et al., 1990). Further modifications, such as 5-ethyl-6-phenylthiouracil derivatives, have shown even higher potency and specificity in inhibiting HIV-1 (Baba et al., 1991).

Antiviral Activity Enhancement

Studies have explored modifying the chemical structure of HEPT to enhance its antiviral activity. For instance, replacing the hydroxyl group or altering the acyclic structure of HEPT has resulted in derivatives with improved anti-HIV-1 activity. Some compounds, such as those with an ethoxymethyl or benzyloxymethyl group, showed significant improvements in inhibitory concentration values (Tanaka et al., 1992).

Mechanism of Action

6-(Phenylthio)thymine and its analogues are known to inhibit the HIV-1 reverse transcriptase enzyme . They bind non-competitively to the enzyme, causing a conformational change in its three-dimensional structure .

Future Directions

The future research directions for 6-(Phenylthio)thymine and its analogues include further optimization of HEPT . There is also a need to develop new antiviral agents with novel mechanisms of action, reduced toxicity, or reduced rates of selection of resistant virus strains .

properties

IUPAC Name

5-methyl-6-phenylsulfanyl-1H-pyrimidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O2S/c1-7-9(14)12-11(15)13-10(7)16-8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,13,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CTOOWBUBIRWOGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(NC(=O)NC1=O)SC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40159703
Record name 6-(Phenylthio)thymine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40159703
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

234.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

136160-18-4
Record name 6-(Phenylthio)thymine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0136160184
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 6-(Phenylthio)thymine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40159703
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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